Cas no 1256633-21-2 (N-Cbz-2-(hydroxymethyl)homomorpholine)

• Product Name: N-Cbz-2-(hydroxymethyl)homomorpholine
• CAS No: 1256633-21-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD18071031
• CID: 1056408
• Update Time: 2025-09-27

N-Cbz-2-(hydroxymethyl)homomorpholine Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• N-Cbz-2-(hydroxymethyl)homomorpholine
• 1-(3-bromo-4-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid

• MDL： MFCD18071031
• Inchi： 1S/C14H19NO4/c16-10-13-9-15(7-4-8-18-13)14(17)19-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
• InChI Key： GBFMGKGLICBMMI-UHFFFAOYSA-N
• SMILES： O1CCCN(C(=O)OCC2C=CC=CC=2)CC1CO

Computed Properties

• Exact Mass: 313.99500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 54.37000
• LogP: 3.05370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-Cbz-2-(hydroxymethyl)homomorpholine

Professional Introduction to Compound with CAS No 1256633-21-2 and Product Name: N-Cbz-2-(hydroxymethyl)homomorpholine

The compound with CAS No 1256633-21-2 and the product name N-Cbz-2-(hydroxymethyl)homomorpholine represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and molecular research. The N-Cbz-2-(hydroxymethyl)homomorpholine moiety, a derivative of homomorpholine, is particularly noteworthy for its role as an intermediate in the synthesis of various bioactive molecules.

In the realm of pharmaceutical research, the utility of N-Cbz-2-(hydroxymethyl)homomorpholine extends beyond its role as a mere building block. Its structural framework, incorporating both carbobenzyloxy (Cbz) and hydroxymethyl functional groups, makes it a versatile precursor for the development of novel therapeutic agents. The Cbz group, known for its stability and protecting properties in peptide synthesis, ensures that the compound remains robust under various chemical conditions. Meanwhile, the hydroxymethyl group introduces reactivity that is essential for further functionalization, enabling the creation of more complex molecules.

Recent studies have highlighted the compound's significance in the context of medicinal chemistry. Researchers have been exploring its potential as a scaffold for small-molecule drugs targeting various diseases. For instance, modifications to the N-Cbz-2-(hydroxymethyl)homomorpholine structure have shown promise in inhibiting enzymes associated with inflammatory responses and metabolic disorders. The ability to fine-tune its pharmacophoric features allows chemists to develop derivatives with enhanced binding affinity and selectivity.

The synthesis of N-Cbz-2-(hydroxymethyl)homomorpholine involves a series of well-defined chemical transformations that underscore its synthetic value. The process typically begins with the reaction of homomorpholine with formyl chloride to introduce the hydroxymethyl group, followed by carbobenzylation to protect the amine functionality. This methodical approach ensures high yield and purity, making it an attractive choice for industrial-scale production. Additionally, advances in catalytic methods have further optimized the synthesis, reducing reaction times and minimizing byproduct formation.

From a biochemical perspective, the N-Cbz-2-(hydroxymethyl)homomorpholine compound exhibits interesting interactions with biological targets. Its dual functionality allows it to engage with multiple sites on proteins or enzymes, potentially leading to synergistic effects in drug therapy. This characteristic is particularly valuable in designing multi-target drugs that can address complex pathologies more effectively than single-target agents.

The growing interest in N-Cbz-2-(hydroxymethyl)homomorpholine is also reflected in its application as a research tool. Academic laboratories worldwide are utilizing this compound to investigate novel synthetic pathways and mechanistic insights into organic transformations. Its role as a model substrate has facilitated advancements in understanding reaction dynamics and developing new catalytic systems.

In conclusion, the compound with CAS No 1256633-21-2, known as N-Cbz-2-(hydroxymethyl)homomorpholine, stands out as a pivotal molecule in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it indispensable for drug discovery and molecular engineering. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even more significant role in advancing therapeutic innovation.